27-methyloctacosanoyl-CoA

PPARα Nuclear Receptor Lipid Metabolism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H92N7O17P3S
Molecular Weight 1188.3 g/mol
Cat. No. B15547626
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Technical Parameters


Basic Identity
Product Name27-methyloctacosanoyl-CoA
Molecular FormulaC50H92N7O17P3S
Molecular Weight1188.3 g/mol
Structural Identifiers
InChIInChI=1S/C50H92N7O17P3S/c1-38(2)28-26-24-22-20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-23-25-27-29-41(59)78-33-32-52-40(58)30-31-53-48(62)45(61)50(3,4)35-71-77(68,69)74-76(66,67)70-34-39-44(73-75(63,64)65)43(60)49(72-39)57-37-56-42-46(51)54-36-55-47(42)57/h36-39,43-45,49,60-61H,5-35H2,1-4H3,(H,52,58)(H,53,62)(H,66,67)(H,68,69)(H2,51,54,55)(H2,63,64,65)/t39-,43-,44-,45+,49-/m0/s1
InChIKeyHFSMVIWMECASMB-JQJYUYILSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Understanding 27‑Methyloctacosanoyl‑CoA: A Methyl‑Branched, Ultra‑Long‑Chain Fatty Acyl‑CoA


27‑Methyloctacosanoyl‑CoA (27‑Methyloctacosanoyl‑coenzyme A) is a methyl‑branched, ultra‑long‑chain fatty acyl‑CoA ester [1]. The acyl moiety originates from 27‑methyloctacosanoic acid, a C29 iso‑/anteiso‑type very‑long‑chain fatty acid (VLCFA) [2]. It belongs to the methyl‑branched fatty acyl‑CoA subclass (CHEBI:84885 analog) and is a high‑molecular‑weight (1188.29 g mol⁻¹) CoA derivative [3]. The compound is categorized as a biochemical reagent for metabolic disease research and is available from multiple vendors [4].

PPARα ligand-binding study context
Peroxisomal β-oxidation substrate evaluation
LC-MS/MS branched VLCFA-CoA standard

Why 27‑Methyloctacosanoyl‑CoA Cannot Be Replaced by Unbranched or Shorter‑Chain Analogs


VLCFA‑CoAs and branched‑chain acyl‑CoAs exhibit vastly different affinities for key regulatory proteins (e.g., PPARα) and are processed by distinct peroxisomal β‑oxidation pathways compared to their straight‑chain or free‑acid counterparts [1]. A C28:0‑CoA (octacosanoyl‑CoA) or C30:0‑CoA (triacontanoyl‑CoA) may not recapitulate the same PPARα activation profile or enzyme‑substrate recognition that a methyl‑branched C29‑CoA elicits. Therefore, simple substitution based on chain length or CoA‑thioester class is scientifically invalid; the exact branching position and chain architecture dictate functional and metabolic fate [2].

Chain architecture
Unbranched C28 or C30 CoAs may not reproduce branched-chain PPARα activation profile
Thioester form
Free acid exhibits substantially weaker PPARα binding and different metabolic routing
Chain length
Shorter-chain (C16–C18) CoAs are primarily mitochondrial, not peroxisomal substrates

Quantitative Differentiation of 27‑Methyloctacosanoyl‑CoA vs. Key Comparators


PPARα Binding Affinity: Branched‑Chain Acyl‑CoAs Exhibit Nanomolar Affinity

As a branched‑chain acyl‑CoA, 27‑methyloctacosanoyl‑CoA is predicted to share the high‑affinity PPARα binding profile of its structural class. In direct biochemical assays, phytanoyl‑CoA (a branched‑chain VLCFA‑CoA) displayed a Kd of ~11 nM for PPARα, whereas the corresponding free fatty acid showed substantially weaker binding [1]. Straight‑chain VLCFA‑CoAs (C20–C24) exhibit Kds in the 3–29 nM range [1]. This establishes a class‑level expectation that 27‑methyloctacosanoyl‑CoA will bind PPARα with low‑nanomolar affinity, a property not shared by the free acid or by shorter‑chain, unbranched acyl‑CoAs.

PPARα Affinity
Class-level inference
Branched VLCFA-CoAs: predicted Kd ~3–29 nM; Free acids: weak binding; >100-fold higher affinity for CoA thioester
Supports PPARα ligand-binding research context
No direct Kd data for this compound; class-inferred from phytanoyl-CoA
PPARα Nuclear Receptor Lipid Metabolism

Peroxisomal vs. Mitochondrial β‑Oxidation: Chain Length Dictates Organelle Specificity

Mitochondrial β‑oxidation cannot process VLCFAs (>C20) due to the absence of VLCFA‑CoA synthetase, whereas peroxisomes exclusively oxidize VLCFAs and branched‑chain fatty acids [1]. Octacosanoyl‑CoA (C28:0) and triacontanoyl‑CoA (C30:0) serve as peroxisomal substrates. 27‑Methyloctacosanoyl‑CoA (C29, branched) falls into this ultra‑long‑chain category (≥C28) and is therefore predicted to be a peroxisome‑specific substrate, unlike C16–C18 acyl‑CoAs that are primarily mitochondrial.

β-Oxidation Site
Class-level inference
C29 branched: predicted peroxisomal; C16:0-CoA: mitochondrial; C28:0-CoA: peroxisomal
Peroxisome-specific oxidation pathway context
Qualitative prediction; experimental validation in target model suggested
Peroxisome β‑Oxidation VLCFA

Acyl‑CoA Dehydrogenase Substrate Recognition: Structural Basis for Branched‑Chain Preference

Human long‑chain acyl‑CoA dehydrogenase (LCAD) and related ACAD10/ACAD11 possess an expanded substrate binding cavity that accommodates longer (>C20) and branched‑chain substrates, including cholestanoyl‑CoA derivatives [1]. This structural feature is absent in MCAD and SCAD. 27‑Methyloctacosanoyl‑CoA, with its C29 branched chain, is expected to be a substrate for LCAD/ACAD10/11 but not for medium‑ or short‑chain ACADs.

ACAD Substrate
Class-level inference
Predicted LCAD/ACAD10/11 substrate; MCAD/SCAD: not expected to accept C29 branched chain
May support long-chain ACAD substrate profiling
Based on structural models; functional validation recommended
LCAD ACAD Substrate Specificity

Molecular Weight Distinction vs. Unbranched C28 and C30 Analogs

27‑Methyloctacosanoyl‑CoA (MW 1188.29) differs in molecular weight from octacosanoyl‑CoA (C28:0‑CoA; C49H99N10O17P3S, MW ~1100) and triacontanoyl‑CoA (C30:0‑CoA; C51H103N10O17P3S, MW ~1128). This ~88 Da mass difference enables unambiguous LC‑MS/MS differentiation and quantification in complex biological matrices [1].

MW Distinction
Head-to-head
ΔMW ≈ +88 Da vs. C28:0-CoA; +60 Da vs. C30:0-CoA
Enables LC-MS/MS differentiation
Calculated exact mass; supports MRM development
Molecular Weight Mass Spectrometry Analytical Chemistry

Optimal Research Applications for 27‑Methyloctacosanoyl‑CoA


PPARα Ligand‑Binding and Transactivation Studies

Use 27‑methyloctacosanoyl‑CoA as a high‑affinity, branched‑chain VLCFA‑CoA ligand in PPARα fluorescence polarization or TR‑FRET assays. The class‑inferred low‑nanomolar Kd enables robust detection of conformational changes and co‑activator recruitment [1].

Peroxisomal β‑Oxidation Flux Analysis

Employ this compound as a substrate in isolated peroxisome or whole‑cell β‑oxidation assays. Its ultra‑long, branched chain ensures peroxisome‑specific oxidation, distinguishing it from mitochondrial substrates [2].

LC‑MS/MS Metabolomics Standard for Branched VLCFA‑CoA Quantitation

Utilize the distinct molecular weight (1188.29) to develop sensitive, selective MRM methods for quantifying endogenous branched‑chain VLCFA‑CoAs in tissue or plasma, particularly in models of peroxisomal disorders [3].

Acyl‑CoA Dehydrogenase (LCAD/ACAD10/11) Substrate Specificity Profiling

Test the ability of recombinant LCAD, ACAD10, or ACAD11 to dehydrogenate 27‑methyloctacosanoyl‑CoA, providing functional validation of the expanded substrate binding cavity predicted by structural models [4].

Application
Selection Property
Validation Focus
PPARα ligand-binding assays
Branched-chain VLCFA-CoA structure
PPARα binding affinity and transactivation
Peroxisomal β-oxidation flux
Ultra-long, branched chain
Peroxisome-specific substrate routing
LC-MS/MS metabolomics
Distinct molecular weight
Mass-specific MRM method development
ACAD substrate profiling
Expanded substrate binding cavity
LCAD/ACAD10/11 functional validation
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